N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide

• IUPAC Name: N-[2-(3-hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide
• InChI: InChI=1S/C12H21NO3/c1-4-10(14)13-8-11(2,3)12(15)6-5-7-16-9-12/h4,15H,1,5-9H2,2-3H3,(H,13,14)
• InChI Key: RUASZJIQIPRGBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C=C)C1(CCCOC1)O
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol

Description

N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide, also known as HET0016, is a selective inhibitor of the enzyme 20-HETE synthase. This molecule has gained attention in the field of scientific research due to its potential in the treatment of various diseases.

Mechanism of Action

N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide selectively inhibits the enzyme 20-HETE synthase, which is responsible for the synthesis of 20-HETE, a potent vasoconstrictor and pro-inflammatory mediator. By inhibiting this enzyme, N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide can reduce blood pressure and inflammation, as well as inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide has been shown to have a number of biochemical and physiological effects, including the inhibition of 20-HETE synthesis, the reduction of blood pressure, and the inhibition of cancer cell growth and proliferation. In addition, N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide in lab experiments is its high selectivity for 20-HETE synthase, which allows for specific inhibition of this enzyme without affecting other pathways. However, one limitation is that N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide may have off-target effects on other enzymes, which could complicate data interpretation.

Future Directions

There are several future directions for the study of N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide. One area of research is the development of more potent and selective inhibitors of 20-HETE synthase, which could have even greater therapeutic potential. Another area of research is the investigation of the role of 20-HETE in other diseases, such as diabetes and cardiovascular disease. Finally, the use of N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide in combination with other therapies, such as chemotherapy, could be explored as a potential treatment strategy for cancer.

Synthesis Methods

N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide can be synthesized through a multistep process involving the reaction of 3-hydroxyoxan-3-ylmethyl bromide with 2-methylprop-2-en-1-ol followed by reaction with propionyl chloride. The resulting product is then treated with sodium hydroxide to obtain N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide in high yield.

Scientific Research Applications

N-[2-(3-Hydroxyoxan-3-yl)-2-methylpropyl]prop-2-enamide has been extensively studied for its potential in the treatment of various diseases, including hypertension, cancer, and inflammation. In particular, its ability to inhibit the synthesis of 20-HETE has been shown to have beneficial effects on blood pressure regulation and the prevention of cancer cell proliferation.